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A Technical Guide for Researchers and Plant Health Professionals

This guide provides a comprehensive comparison of the fungicides Epoxiconazole and
Tebuconazole for the control of Septoria tritici (causal agent of Septoria tritici blotch) in wheat.
The information is intended for researchers, scientists, and professionals involved in crop
protection and fungicide development.

Introduction

Septoria tritici blotch (STB), caused by the fungus Zymoseptoria tritici, is a devastating foliar
disease of wheat worldwide, leading to significant yield losses.[1][2] Management of STB relies
heavily on the application of fungicides, with the demethylation inhibitors (DMIs), a class that
includes both Epoxiconazole and Tebuconazole, being a cornerstone of control strategies.[3]
Both fungicides function by inhibiting the C14-demethylase enzyme, a critical step in the
biosynthesis of ergosterol, an essential component of fungal cell membranes.[3][4][5]
Disruption of this pathway leads to the cessation of fungal growth and, ultimately, cell death.[5]
However, the intensive use of these azole fungicides has led to a gradual decrease in the
sensitivity of Z. tritici populations, necessitating a careful evaluation of their comparative
efficacy.[3][6]

Data Presentation

The following tables summarize quantitative data on the efficacy of Epoxiconazole and
Tebuconazole against Septoria tritici, compiled from various field and laboratory studies.
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Table 1: In Vitro Sensitivity of Zymoseptoria tritici to

Epoxiconazole and Tebuconazole (EC50 values)

Year of Isolate . Mean EC50 Range of EC50 Country/Regio
. Fungicide
Collection (mglL) (mglL) n
Denmark &
2015 Epoxiconazole Not Specified >1.0
Sweden[7]
2014-2017 Epoxiconazole Not Specified 0.1-10.0+ Sweden[8]
~0.5 (1999) to - Northern
1999-2020 Tebuconazole Not Specified
~4.0 (2020) Germany[9]

EC50 (Effective Concentration 50) is the concentration of a fungicide that inhibits 50% of the
fungal growth in vitro.

Table 2: Field Efficacy and Yield Response of Wheat
Treated with Epoxiconazole and Tebuconazole against
Septoria tritici
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. Average Average Yield
. Fungicide .
Study Period Disease Response Notes
Treatment
Control (%) (t/ha)
Older Azoles Efficacy varied
(including - significantly
2017-2018 _ 50-60 Not Specified
Epoxiconazole & across European
Tebuconazole) locations.[10]
Data from 4
experiments over
) - +0.266 over 4 seasons on a
2014-2017 Epoxiconazole Not Specified _
control susceptible
wheat cultivar.
[11]
Data from 4
experiments over
-~ +0.430 over 4 seasons on a
2014-2017 Tebuconazole Not Specified .
control susceptible
wheat cultivar.
[11]
o ) Efficacy noted to
) Good protectant Significant yield ,
Epoxiconazole- ) ) be lower than in
2011-2014 and eradicant increases )
based products o previous
activity observed.
seasons.[12]

Experimental Protocols

The data presented in this guide are derived from studies employing standardized experimental

methodologies. Below are detailed protocols typical for fungicide efficacy trials against Septoria

tritici in wheat.

Field Trial Desigh and Execution

o Experimental Design: Field trials are commonly conducted using a randomized complete

block design with a minimum of three to four replicates per treatment.[6] Plot sizes are
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typically at least 10 m2.[6] To minimize inter-plot interference, barley buffer plots are often
sown between wheat plots.

» Variety Selection: Trials utilize wheat varieties with moderate to high susceptibility to Septoria
tritici to ensure significant disease pressure for robust efficacy evaluation.[6]

 Inoculation: In some studies, plots are artificially inoculated with Z. tritici spores to ensure
uniform disease development.[1] This is typically done using a hand-held or tractor-mounted
sprayer to apply a spore suspension in conditions conducive to infection (cool and damp).[1]

o Fungicide Application: Fungicides are applied using calibrated knapsack or self-propelled
sprayers.[6] Application timings are critical and are typically aligned with specific wheat
growth stages according to the BBCH scale, with applications at flag leaf emergence (GS
37-39) being common for Septoria control.[6] Water volumes and spray pressures are
reflective of local agricultural practices.[6]

o Disease Assessment: Disease severity is visually assessed on different leaf layers (e.g., flag
leaf, leaf 2, leaf 3) at multiple time points. Assessments typically quantify the percentage of
leaf area covered by lesions. The Area Under the Disease Progress Curve (AUDPC) may
also be calculated to represent the cumulative disease severity over time.

 Yield Assessment: At crop maturity, plots are harvested using a combine harvester, and grain
yield, test weight, and moisture content are recorded.[13]

In Vitro Fungicide Sensitivity Assays

o |solate Collection:Z. tritici isolates are collected from infected wheat leaves from various
geographical locations.

o Culture and Spore Suspension: Isolates are cultured on a suitable growth medium, and
spore suspensions are prepared and adjusted to a standardized concentration.

o Microtiter Plate Assay: Assays are performed in 96-well microtiter plates. Each well contains
a growth medium amended with a specific concentration of the test fungicide. A spore
suspension is then added to each well.
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 Incubation and Growth Assessment: The plates are incubated under controlled conditions.
Fungal growth is assessed by measuring the optical density at a specific wavelength.

o EC50 Calculation: The EC50 value, the concentration of the fungicide that inhibits fungal
growth by 50% compared to a non-fungicide control, is calculated using statistical software.

[9]

Mandatory Visualization

The following diagrams illustrate the mode of action of DMI fungicides and a typical
experimental workflow for fungicide efficacy trials.
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Caption: Mode of action of DMI fungicides and resistance mechanisms in Z. tritici.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.hartfieldsite.org.au/media/2021%20TRIAL%20RESULTS/2021_Hart_Trial_Results_Developing_management_practices_for_septoria_in_wheat_for_medium_rainfall_zones.pdf
https://www.farmtrials.com.au/view_attachment.php?trial_attachment_id=15326
https://www.mdpi.com/2077-0472/11/3/269
https://www.cropscience.bayer.us/articles/bayer/fungicide-modes-action
https://apsjournals.apsnet.org/doi/10.1094/PHYTO-10-22-0370-KD
https://pmc.ncbi.nlm.nih.gov/articles/PMC9723467/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9723467/
https://www.researchgate.net/figure/EC-50-values-for-epoxiconazole-and-prothioconazole-for-Danish-and-Swedish-isolates-from_fig15_301547877
https://www.researchgate.net/figure/Cumulative-frequencies-of-EC-50-values-of-epoxiconazole-ppm-for-Swedish-Z-tritici_fig10_324454555
https://www.researchgate.net/figure/Changes-in-fungicide-sensitivity-EC50-mg-L-of-Zymoseptoria-tritici-field-populations_fig2_351456786
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20220006064
https://www.arc.agric.za/Agricultural%20Sector%20News/Increase%20wheat%20yield%20with%20these%20fungicides.pdf
https://projectblue.blob.core.windows.net/media/Default/Research%20Papers/Cereals%20and%20Oilseed/pr550.pdf
https://www.canr.msu.edu/wheat/uploads/files/Fung%20writeup%2012.pdf
https://www.benchchem.com/product/b1671545#comparative-efficacy-of-epoxiconazole-and-tebuconazole-against-septoria-tritici
https://www.benchchem.com/product/b1671545#comparative-efficacy-of-epoxiconazole-and-tebuconazole-against-septoria-tritici
https://www.benchchem.com/product/b1671545#comparative-efficacy-of-epoxiconazole-and-tebuconazole-against-septoria-tritici
https://www.benchchem.com/product/b1671545#comparative-efficacy-of-epoxiconazole-and-tebuconazole-against-septoria-tritici
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671545?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

